Cas no 938458-77-6 (1-(4-Fluoro-2-methylphenyl)piperidin-4-one)

1-(4-Fluoro-2-methylphenyl)piperidin-4-one is a fluorinated aromatic piperidinone derivative with potential applications in pharmaceutical and agrochemical research. Its structural features, including the 4-fluoro-2-methylphenyl group and the piperidin-4-one core, make it a versatile intermediate for synthesizing biologically active compounds. The fluorine substitution enhances metabolic stability and binding affinity in target molecules, while the methyl group offers steric influence for selective modifications. The ketone functionality at the 4-position of the piperidine ring allows for further derivatization, enabling the development of novel analogs. This compound is particularly valuable in medicinal chemistry for exploring CNS-targeting agents or enzyme inhibitors due to its balanced lipophilicity and structural rigidity.
1-(4-Fluoro-2-methylphenyl)piperidin-4-one structure
938458-77-6 structure
Product Name:1-(4-Fluoro-2-methylphenyl)piperidin-4-one
CAS No:938458-77-6
MF:C12H14FNO
MW:207.24406671524
MDL:MFCD09055173
CID:870648
PubChem ID:329775284
Update Time:2025-06-09

1-(4-Fluoro-2-methylphenyl)piperidin-4-one Chemical and Physical Properties

Names and Identifiers

    • 1-(4-Fluoro-2-methylphenyl)piperidin-4-one
    • 1-(4-fluoro-2-methylphenyl)piperidin-4-one(SALTDATA: FREE)
    • 4-Fluoro-2-methyl-phenylpiperidine-4-one
    • 938458-77-6
    • DTXSID40640883
    • SB43194
    • ILMQOZJYZVXWJK-UHFFFAOYSA-N
    • 1-(4-Fluoro-2-methylphenyl)piperidin-4-one, AldrichCPR
    • SCHEMBL4603708
    • AKOS000187983
    • CS-0357833
    • BS-36417
    • 1-(4-fluoro-2-methylphenyl)-4-piperidinone
    • MFCD09055173
    • DB-345279
    • MDL： MFCD09055173
    • Inchi： 1S/C12H14FNO/c1-9-8-10(13)2-3-12(9)14-6-4-11(15)5-7-14/h2-3,8H,4-7H2,1H3
    • InChI Key： ILMQOZJYZVXWJK-UHFFFAOYSA-N
    • SMILES： FC1C=CC(=C(C)C=1)N1CCC(CC1)=O

Computed Properties

  • Exact Mass: 207.10600
  • Monoisotopic Mass: 207.105942232g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • PSA: 20.31000
  • LogP: 2.36840

1-(4-Fluoro-2-methylphenyl)piperidin-4-one Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H302
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 22
  • Hazardous Material Identification： Xn

1-(4-Fluoro-2-methylphenyl)piperidin-4-one Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-(4-Fluoro-2-methylphenyl)piperidin-4-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B435080-50mg
1-(4-Fluoro-2-methylphenyl)piperidin-4-one
 938458-77-6
50mg
 $ 50.00 2022-06-07
TRC
B435080-100mg
1-(4-Fluoro-2-methylphenyl)piperidin-4-one
 938458-77-6
100mg
 $ 65.00 2022-06-07
TRC
B435080-500mg
1-(4-Fluoro-2-methylphenyl)piperidin-4-one
 938458-77-6
500mg
 $ 80.00 2022-06-07
abcr
AB215048-1 g
1-(4-Fluoro-2-methylphenyl)-4-piperidinone; 95%
 938458-77-6
1g
 €95.50 2022-03-04
abcr
AB215048-5 g
1-(4-Fluoro-2-methylphenyl)-4-piperidinone; 95%
 938458-77-6
5g
 €215.50 2022-03-04
abcr
AB215048-10 g
1-(4-Fluoro-2-methylphenyl)-4-piperidinone; 95%
 938458-77-6
10g
 €341.10 2022-03-04
Chemenu
CM306042-1g
1-(4-Fluoro-2-methylphenyl)piperidin-4-one
 938458-77-6 95%
1g
 $87 2022-08-30
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
CBR00486-1G
1-(4-Fluoro-2-methylphenyl)piperidin-4-one
 938458-77-6
1g
 ¥2336.77 2023-11-10
eNovation Chemicals LLC
Y1236681-5g
1-(4-FLUORO-2-METHYLPHENYL)PIPERIDIN-4-ONE
 938458-77-6 95%
5g
 $315 2024-06-07
abcr
AB215048-1g
1-(4-Fluoro-2-methylphenyl)-4-piperidinone, 95%; .
 938458-77-6 95%
1g
 €137.20 2025-04-15

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